Cas no 116758-76-0 (5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-(2-phenylethenyl)-)

• Product Name: 5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-(2-phenylethenyl)-
• CAS No: 116758-76-0
• MF: C₁₉H₁₄FNO₂S
• MW: 339.383367061615
• CID: 156110
• PubChem ID: 6450636
• Update Time: 2025-04-19

5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid,4-(4-fluorophenyl)-2-(2-phenylethenyl)-
• 2-[4-(4-fluorophenyl)-2-[(E)-2-phenylethenyl]-1,3-thiazol-5-yl]acetic acid
• 4-(4-Fluorophenyl)-2-(2-phenylethenyl)-5-thiazoleacetic acid
• 5-Thiazoleacetic acid, 4-(4-fluorophenyl)-2-(2-phenylethenyl)-
• 116758-76-0

• Inchi： 1S/C19H14FNO2S/c20-15-9-7-14(8-10-15)19-16(12-18(22)23)24-17(21-19)11-6-13-4-2-1-3-5-13/h1-11H,12H2,(H,22,23)/b11-6+
• InChI Key： NFWPUBJVAYJUAH-IZZDOVSWSA-N
• SMILES： S1C(/C=C/C2C=CC=CC=2)=NC(C2C=CC(=CC=2)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 339.07302
• Monoisotopic Mass: 339.072928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.345
• Boiling Point: 574.4°Cat760mmHg
• Flash Point: 301.2°C
• Refractive Index: 1.684
• PSA: 50.19